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Compound of Interest

Compound Name: 3,6-Dimethyloctan-3-ol
CAS No.: 151-19-9
Cat. No.: B092798

Get Quote

\ J

Structural Isomerism, Synthesis, and Physicochemical Characterization

Executive Summary & Chemical Identity[1]

3,6-Dimethyloctan-3-ol (CAS: 151-19-9) is a saturated tertiary alcohol belonging to the acyclic
terpenoid class.[1] Often confused with its structural isomer Tetrahydrolinalool (3,7-
dimethyloctan-3-ol), the 3,6-isomer exhibits distinct steric and physicochemical properties due
to the internal positioning of the methyl substituent at the C6 position rather than the terminal
C7.[1]

This guide provides a rigorous examination of the molecule's architecture, validated synthetic
pathways, and analytical fingerprints, designed to support high-precision applications in
fragrance chemistry, pharmaceutical intermediate synthesis, and lipophilic solvent design.[1]

Chemical Identification Data
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Parameter Specification

IUPAC Name 3,6-Dimethyloctan-3-ol

CAS Registry Number 151-19-9

Molecular Formula C10H220

Molecular Weight 158.28 g/mol

SMILES CCc(C)cce(eycoyo

Chiral Centers C3 and C6 (4 Stereoisomers possible)
Synonyms Aprol 100; 3-Octanol, 3,6-dimethyl-; AR 1

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictions. The
tertiary hydroxyl group confers significant resistance to oxidation, while the aliphatic chain
length ensures high lipophilicity.[1]
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Property Value Context/Conditions

@ 760 mmHg (Standard

Boiling Point 202.2 °C
Atmosphere)
Boiling Point (Reduced) 98-99 °C @ 9 mmHg
Density 0.831 -0.837 g/mL @ 25 °C
Refractive Index (
1.434 - 1.440 @ 20 °C
)
Flash Point ~82 °C (180 °F) TCC (Tag Closed Cup)
Lipophilic; membrane
LogP (Octanol/Water) 3.30-3.48
permeable
Vapor Pressure 0.072 mmHg @ 25 °C (Estimated)
N Soluble in Ethanol, Diethyl
Solubility ~188 mg/L (Water)

Phthalate

Synthetic Methodology: The Grighard Route

While hydrogenation of specific unsaturated terpene analogs is possible, it often yields isomer
mixtures.[1] For research-grade purity, the alkylation of a ketone precursor via Grignard reagent
is the preferred route.[1] This method allows for precise control over the carbon skeleton
construction.[1]

Retrosynthetic Analysis

The target molecule, 3,6-dimethyloctan-3-ol, can be disconnected at the C3 position.[1] The
most logical precursors are 5-methyl-2-heptanone and Ethylmagnesium bromide.[1]

e Logic: The ethyl group adds to the carbonyl carbon (C2 of the heptanone), converting it to a
tertiary alcohol (C3 of the final octane chain).[1]

Experimental Protocol (Bench Scale)

Reagents:
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5-Methyl-2-heptanone (1.0 eq)[1]
Ethylmagnesium bromide (1.2 eq, 3.0 M in Diethyl Ether)[1]
Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether[1]

Quenching Agent: Saturated Ammonium Chloride (ngcontent-ng-c176312016=""_nghost-ng-
c3009799073="" class="inline ng-star-inserted">

Workflow:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition
funnel, and nitrogen inlet. Maintain a positive pressure of inert gas (ngcontent-ng-
€c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

or

).

Solvation: Charge the flask with anhydrous THF and cool to 0°C in an ice bath.
Grignard Addition: Cannulate Ethylmagnesium bromide into the flask.

Substrate Addition: Add 5-methyl-2-heptanone dropwise over 30 minutes. The exotherm
must be controlled to prevent solvent boiling.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:EtOAc 8:2) or GC-FID.[1]

Quenching: Cool back to 0°C. Slowly add saturated aqueous

to hydrolyze the magnesium alkoxide intermediate.

Workup: Separate the organic layer.[1] Extract the aqueous layer twice with diethyl ether.[1]
Combine organics, wash with brine, and dry over anhydrous
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 Purification: Concentrate under reduced pressure. Purify via fractional distillation under
vacuum (approx. 10 mmHg) to isolate the product.

Reaction Pathway Visualization
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Figure 1: Grignard synthesis pathway for 3,6-dimethyloctan-3-ol from ketone precursors.

Reactivity & Stability Profile

Understanding the tertiary alcohol functionality is crucial for formulation and derivatization.[1]

Steric Hindrance & Oxidation

The hydroxyl group at C3 is sterically hindered by the surrounding ethyl, methyl, and alkyl
chains.[1]

o Oxidation Resistance: Unlike primary or secondary alcohols, 3,6-dimethyloctan-3-ol cannot
be oxidized to a ketone or aldehyde without breaking carbon-carbon bonds.[1] It is stable
against mild oxidants (e.g., PCC, Jones reagent).[1]
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e Implication: Excellent stability in oxidative formulations (e.g., topical creams exposed to air).

[1]

Dehydration (Zaitsev Elimination)

Under acidic conditions (e.g., ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""
class="inline ng-star-inserted">

, heat), the molecule undergoes dehydration to form alkenes.

e Major Product: The double bond will form preferentially towards the most substituted carbons
(Zaitsev's Rule), likely yielding isomers of 3,6-dimethyl-2-octene or 3,6-dimethyl-3-octene.[1]

Analytical Characterization

For verification of synthesis or quality control in raw materials, Gas Chromatography-Mass
Spectrometry (GC-MS) is the gold standard.[1]

Mass Fragmentation Pattern (El, 70 eV)

Tertiary alcohols often do not show a strong molecular ion (ngcontent-ng-c176312016=""
_nghost-ng-c3009799073="" class="inline ng-star-inserted">

) peak because they dehydrate or fragment easily in the ion source.

e Molecular lon: m/z 158 (Weak or absent).[1]
o Base Peak / Key Fragments:

o m/z 140 (ngcontent-ng-c176312016="" nghost-ng-c3009799073="" class="inline ng-star-
inserted">

): Loss of water (
). This is a diagnostic peak for alcohols.[1]

o m/z 129 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

): Loss of the Ethyl group (alpha-cleavage).
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o m/z 111 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

): Combined loss of water and ethyl group.

o m/z 73 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

): Alpha-cleavage fragment containing the oxygen.

Analytical Workflow Diagram
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Figure 2: GC-MS analytical workflow for identification and purity assessment.
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Applications in Drug Development & Industry[1][2]
Pharmaceutical Excipient | Solvent

With a LogP of ~3.3, 3,6-dimethyloctan-3-ol serves as an effective co-solvent for lipophilic
active pharmaceutical ingredients (APIs).[1] Its tertiary alcohol structure prevents it from
reacting with electrophilic APIs, offering a chemically inert vehicle compared to primary
alcohols.[1]

Fragrance & Olfactory Research

The molecule possesses a floral, fresh, and slightly woody odor profile.[1] It is used as a
"blender” in perfumery to add volume and substantivity without dominating the top notes.[1] It is
often used as a saturated stable analog to Linalool, providing similar olfactory notes but with
superior stability in high-pH functional products (soaps, detergents).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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